alpha-Trifluoromethyl-3-phenoxybenzyl alcohol

• Molecular Formula: C14H11F3O2
• Molecular Weight: 268.23 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-(3-phenoxyphenyl)ethanol
• InChI: InChI=1S/C14H11F3O2/c15-14(16,17)13(18)10-5-4-8-12(9-10)19-11-6-2-1-3-7-11/h1-9,13,18H
• InChI Key: KFIVGBBIMLPJAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C(C(F)(F)F)O

Description

Alpha-Trifluoromethyl-3-phenoxybenzyl alcohol is a useful research compound. Its molecular formula is C14H11F3O2 and its molecular weight is 268.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.71 g of sodium borohydride were added in small fractions over 35 minutes at 0° C. to a solution of 56.1 g of the raw product of Step A in 235 ml of methanol and the mixture was stirred for 25 minutes while allowing the temperature to rise to room temperature. The mixture was added to aqueous 1N hydrochloric acid solution and water was added with stirring. The decanted aqueous phase was extracted with methylene chloride and the organic phase was washed with water and evaporated to dryness under reduced pressure. The residue was chromatographed over silica gel and was eluted with methylene chloride to obtain 13.3 g of (R, S) 2,2,2-trifluoro-1-(m-phenoxy-phenyl)-ethanol.